1-[(4-bromothiophen-2-yl)methyl]-1H-pyrazole-4-carboxylic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound determines its physical and chemical properties. The InChI code for a similar compound, “1-[(4-bromothiophen-2-yl)methyl]pyrrolidine”, is "1S/C9H12BrNS/c10-8-5-9(12-7-8)6-11-3-1-2-4-11/h5,7H,1-4,6H2" . This provides a standardized textual identifier for the compound.
Scientific Research Applications
Antimicrobial and Anticancer Activity
- Anticancer Activity: A Schiff base derivative similar to the compound showed effectiveness in cytotoxic activity against the A549 cell line, suggesting potential in cancer treatment (S. M et al., 2022).
- Novel Derivatives as Antimicrobial and Anticancer Agents: Novel pyrazole derivatives were synthesized and evaluated for their in vitro antimicrobial and anticancer activity, demonstrating higher anticancer activity than a reference drug (H. Hafez et al., 2016).
- Antifungal Activity: Synthesis of pyrazole-4-carboxylic acid amides showed moderate to excellent activities against several phytopathogenic fungi, indicating potential in antifungal applications (Shijie Du et al., 2015).
Synthesis and Characterization for Biological Applications
- Synthesis of Pyrazole Amides: Functionalized thiophene-based pyrazole amides were synthesized, and their nonlinear optical properties were studied, showing potential for various biological applications (Iram Kanwal et al., 2022).
- Synthesis of Derivatives: 3-phenyl-1H-pyrazole derivatives were synthesized, indicating their importance as intermediates for biologically active compounds (Xiaobo Liu et al., 2017).
- Crystal Structures of Pyrazole Derivatives: The crystal structures of various pyrazole derivatives were analyzed, providing insights into their potential biological applications (Isuru R. Kumarasinghe et al., 2009).
Properties
IUPAC Name |
1-[(4-bromothiophen-2-yl)methyl]pyrazole-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O2S/c10-7-1-8(15-5-7)4-12-3-6(2-11-12)9(13)14/h1-3,5H,4H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBDQYGJPYIVNES-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1Br)CN2C=C(C=N2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.